Cas no 835653-07-1 (Pyrimidine, compd. with methylbenzene (1:1))

835653-07-1 structure
Product name:Pyrimidine, compd. with methylbenzene (1:1)
Pyrimidine, compd. with methylbenzene (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, compd. with methylbenzene (1:1)
- pyrimidine,toluene
- Pyrimidine--toluene (1/1)
- 835653-07-1
- DTXSID70834430
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- Inchi: InChI=1S/C7H8.C4H4N2/c1-7-5-3-2-4-6-7;1-2-5-4-6-3-1/h2-6H,1H3;1-4H
- InChI Key: FFFXAPBDRXWTBU-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1.C1=CN=CN=C1
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 74.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
Pyrimidine, compd. with methylbenzene (1:1) Related Literature
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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